1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidine
Overview
Description
1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidine, also known as Boc-protected piperidine, is a chemical compound used in scientific research. This compound has gained significant attention due to its potential applications in drug discovery and development. In
Mechanism Of Action
The mechanism of action of 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine is not well understood, but it is believed to act by inhibiting specific enzymes or proteins. This compound has been shown to have activity against various targets, including proteases and kinases. Further research is needed to fully understand the mechanism of action of 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine.
Biochemical And Physiological Effects
1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the activity of specific enzymes, which can lead to changes in cellular signaling pathways. Additionally, 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine has been shown to have potential as an anti-inflammatory agent, as it can inhibit the production of pro-inflammatory cytokines.
Advantages And Limitations For Lab Experiments
1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine has several advantages for use in lab experiments. This compound is readily available and can be synthesized in high yield and purity. Additionally, 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine has a relatively simple structure, making it an ideal scaffold for the development of new drugs. However, 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine also has some limitations. This compound can be difficult to work with due to its high reactivity, and it may require specialized equipment and techniques for handling.
Future Directions
There are several future directions for the use of 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine in scientific research. One potential application is the development of new drugs targeting specific diseases, including cancer and infectious diseases. Additionally, 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine can be used as a scaffold for the development of new bioactive compounds. Further research is needed to fully understand the mechanism of action of 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine and to explore its potential applications in scientific research.
Conclusion
In conclusion, 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine is a valuable compound for use in scientific research. This compound has potential applications in drug discovery and development, and it has been shown to have various biochemical and physiological effects. While there are some limitations to working with 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine, its advantages make it a valuable tool for scientific research. Further research is needed to fully understand the potential applications of 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine and to explore its future directions in scientific research.
Scientific Research Applications
1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine has been used in various scientific research applications, including drug discovery and development. This compound has been shown to have potential as a scaffold for the development of new drugs targeting various diseases, including cancer and infectious diseases. Additionally, 1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidined piperidine has been used in the synthesis of various bioactive compounds, including protease inhibitors and kinase inhibitors.
properties
IUPAC Name |
[1-(4-bromo-3-fluorophenyl)sulfonylpiperidin-4-yl]oxy-tert-butyl-dimethylsilane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27BrFNO3SSi/c1-17(2,3)25(4,5)23-13-8-10-20(11-9-13)24(21,22)14-6-7-15(18)16(19)12-14/h6-7,12-13H,8-11H2,1-5H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KTDBNIKEOXTJKG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)[Si](C)(C)OC1CCN(CC1)S(=O)(=O)C2=CC(=C(C=C2)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27BrFNO3SSi |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-((4-Bromo-3-fluorophenyl)sulfonyl)-4-((tert-butyldimethylsilyl)oxy)piperidine | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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